3-(benzyloxy)-N-(3-fluorophenyl)benzamide

• IUPAC Name: N-(3-fluorophenyl)-3-phenylmethoxybenzamide
• InChI: InChI=1S/C20H16FNO2/c21-17-9-5-10-18(13-17)22-20(23)16-8-4-11-19(12-16)24-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,22,23)
• InChI Key: JISTZEMXLOUPQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C20H16FNO2
• Molecular Weight: 321.3 g/mol

Description

3-(benzyloxy)-N-(3-fluorophenyl)benzamide, also known as BF3B, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of benzamides, which are known for their diverse biological activities.

Scientific Research Applications

3-(benzyloxy)-N-(3-fluorophenyl)benzamide has been studied extensively for its potential applications in drug development. It has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs) and carbonic anhydrases (CAs), which are involved in various biological processes. HDAC inhibitors have been studied for their potential use in cancer therapy, while CA inhibitors have been studied for their potential use in the treatment of glaucoma and other diseases.

Mechanism of Action

3-(benzyloxy)-N-(3-fluorophenyl)benzamide inhibits the activity of HDACs and CAs by binding to their active sites and preventing the catalytic activity of these enzymes. HDACs are involved in the regulation of gene expression, and their inhibition can lead to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. CAs are involved in the regulation of intraocular pressure, and their inhibition can lead to the reduction of this pressure and the prevention of damage to the optic nerve.
Biochemical and Physiological Effects:
3-(benzyloxy)-N-(3-fluorophenyl)benzamide has been shown to have several biochemical and physiological effects. It has been shown to induce the acetylation of histones, which can lead to the activation of tumor suppressor genes. It has also been shown to reduce intraocular pressure in animal models, suggesting its potential use in the treatment of glaucoma.

Advantages and Limitations for Lab Experiments

3-(benzyloxy)-N-(3-fluorophenyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have high activity against its target enzymes. However, it also has some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. It also has potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 3-(benzyloxy)-N-(3-fluorophenyl)benzamide. One direction is the optimization of its pharmacokinetic properties to improve its efficacy and reduce potential side effects. Another direction is the identification of its target proteins and pathways, which can lead to the discovery of new therapeutic targets. Additionally, the study of 3-(benzyloxy)-N-(3-fluorophenyl)benzamide in combination with other drugs or therapies can lead to the development of more effective treatments for various diseases.

Synthesis Methods

The synthesis of 3-(benzyloxy)-N-(3-fluorophenyl)benzamide involves the reaction between 3-fluoroaniline and benzoic acid followed by the addition of benzyl bromide in the presence of a base. The resulting intermediate is then treated with N,N-dimethylformamide and trifluoroacetic anhydride to obtain the final product. This method has been optimized to produce high yields of pure 3-(benzyloxy)-N-(3-fluorophenyl)benzamide.